molecular formula C4H9N3O2 B2495723 2-Methoxyethoxymethyl azide CAS No. 155931-87-6

2-Methoxyethoxymethyl azide

Cat. No. B2495723
CAS RN: 155931-87-6
M. Wt: 131.135
InChI Key: BBGXAYZKWFLOOO-UHFFFAOYSA-N
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Description

2-Methoxyethoxymethyl azide (MEMN3) is a chemical compound that is widely used in scientific research. It is an organic azide that has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of azides, including 2-Methoxyethoxymethyl azide, involves intramolecular amination via azide rearrangement . This rearrangement is predicted to be a selective process with migratory aptitude increasing in a row alkyl .

Safety and Hazards

Azides, including 2-Methoxyethoxymethyl azide, pose significant safety risks. They are highly reactive and can explode with the slightest mechanical or thermal shock . Moreover, they are toxic and can cause harm if swallowed, inhaled, or absorbed through the skin .

Future Directions

The future directions in the study of azides, including 2-Methoxyethoxymethyl azide, involve further exploration of their synthesis methods, molecular structure analysis, chemical reactions, and safety measures. There is also a need for more research on their mechanism of action and physical and chemical properties .

properties

IUPAC Name

1-(azidomethoxy)-2-methoxyethane
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H9N3O2/c1-8-2-3-9-4-6-7-5/h2-4H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BBGXAYZKWFLOOO-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCCOCN=[N+]=[N-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H9N3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

131.13 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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